Cas no 80171-34-2 (1-Bromo-2-(ethoxymethyl)benzene)
80171-34-2 structure
Product Name:1-Bromo-2-(ethoxymethyl)benzene
CAS No:80171-34-2
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD09972176
CID:857769
PubChem ID:19990355
Update Time:2025-04-19
1-Bromo-2-(ethoxymethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-BROMO-2-(ETHOXYMETHYL)BENZENE
- 2-bromobenzyl ethyl ether
- Aethyl-(2-brom-benzyl)-aether
- ethyl-(2-bromo-benzyl)-ether
- MFCD09972176
- 1-bromo-2-ethoxymethylbenzene
- N10194
- DTXSID60601719
- A864735
- AKOS010793534
- IRJIHLOLKDSXAJ-UHFFFAOYSA-N
- 2-bromo-ethoxymethyl-benzene
- AM87216
- BS-22686
- SCHEMBL9419149
- 80171-34-2
- DB-363387
- 1-Bromo-2-(ethoxymethyl)benzene
-
- MDL： MFCD09972176
- Inchi： 1S/C9H11BrO/c1-2-11-7-8-5-3-4-6-9(8)10/h3-6H,2,7H2,1H3
- InChI Key： IRJIHLOLKDSXAJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1COCC
Computed Properties
- Exact Mass: 213.99900
- Monoisotopic Mass: 213.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 2.98560
1-Bromo-2-(ethoxymethyl)benzene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Bromo-2-(ethoxymethyl)benzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Bromo-2-(ethoxymethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087795-25g |
1-Bromo-2-(ethoxymethyl)benzene |
80171-34-2 | 95% | 25g |
$451.44 | 2023-09-01 | |
| TRC | B696025-100mg |
1-Bromo-2-(ethoxymethyl)benzene |
80171-34-2 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B696025-250mg |
1-Bromo-2-(ethoxymethyl)benzene |
80171-34-2 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B696025-500mg |
1-Bromo-2-(ethoxymethyl)benzene |
80171-34-2 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B696025-1g |
1-Bromo-2-(ethoxymethyl)benzene |
80171-34-2 | 1g |
$ 98.00 | 2023-04-18 | ||
| eNovation Chemicals LLC | D249194-1g |
1-Bromo-2-(ethoxymethyl)benzene |
80171-34-2 | 97% | 1g |
$200 | 2023-09-03 | |
| abcr | AB273218-1 g |
1-Bromo-2-(ethoxymethyl)benzene, 97%; . |
80171-34-2 | 97% | 1g |
€127.00 | 2023-04-26 | |
| abcr | AB273218-5 g |
1-Bromo-2-(ethoxymethyl)benzene, 97%; . |
80171-34-2 | 97% | 5g |
€314.00 | 2023-04-26 | |
| abcr | AB273218-10 g |
1-Bromo-2-(ethoxymethyl)benzene, 97%; . |
80171-34-2 | 97% | 10g |
€518.00 | 2023-04-26 | |
| abcr | AB273218-25 g |
1-Bromo-2-(ethoxymethyl)benzene, 97%; . |
80171-34-2 | 97% | 25g |
€858.00 | 2023-04-26 |
1-Bromo-2-(ethoxymethyl)benzene Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
80171-34-2 (1-Bromo-2-(ethoxymethyl)benzene) Related Products
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